1-Propanol, 2-methyl-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy]-

• CAS RN: 128119-70-0
• Molecular Formula: C14H26O2
• Molecular Weight: 226.35 g/mol
• IUPAC Name: 2-methyl-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-1-ol
• InChI: InChI=1S/C14H26O2/c1-10(8-15)9-16-12-7-11-5-6-14(12,4)13(11,2)3/h10-12,15H,5-9H2,1-4H3
• InChI Key: YCOHHRPARVZBHK-UHFFFAOYSA-N
• SMILES: CC(CO)COC1CC2CCC1(C2(C)C)C
• Pictograms: Irritant; Environmental Hazard

Description

1-Propanol, 2-methyl-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy-] is a chemical compound used in scientific research applications. This compound is synthesized using a specific method and has unique biochemical and physiological effects. In 2.1]hept-2-yl)oxy-].

Mechanism of Action

The mechanism of action of 1-Propanol, 2-methyl-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy-] is not fully understood. However, it is believed to act as a polar aprotic solvent, which can solubilize a wide range of organic compounds. It has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
1-Propanol, 2-methyl-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy-] has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory conditions. It has also been shown to have analgesic effects, which may be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Propanol, 2-methyl-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy-] in lab experiments include its solubility and ability to solubilize a wide range of organic compounds. It is also relatively non-toxic and has low volatility. However, its limitations include its high cost and the complex synthesis method required to obtain it.

Future Directions

There are several future directions for 1-Propanol, 2-methyl-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy-]. One potential direction is the development of new compounds based on its structure, which may have potential therapeutic applications. Another direction is the investigation of its antioxidant properties and potential use in the treatment of oxidative stress-related conditions. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic effects.
Conclusion:
In conclusion, 1-Propanol, 2-methyl-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy-] is a chemical compound with unique properties that make it useful in scientific research applications. It is synthesized using a complex method and has various biochemical and physiological effects. Its advantages and limitations make it a valuable tool in lab experiments, and there are several future directions for its research and development.

Synthesis Methods

The synthesis of 1-Propanol, 2-methyl-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy-] is a complex process. It involves the reaction of 1,7,7-trimethylbicyclo[2.2.1]hept-2-ene with peracetic acid in the presence of a catalyst. The resulting product is then treated with propanol to obtain 1-Propanol, 2-methyl-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy-].

Scientific Research Applications

1-Propanol, 2-methyl-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)oxy-] is used in various scientific research applications. It is commonly used as a solvent for the extraction of essential oils from plants. It is also used as a reagent in organic synthesis and as a stabilizer for polymers. Additionally, it has been used in the synthesis of new compounds with potential pharmaceutical applications.